dibutyl (6-nitro-2-oxo-1,3-benzothiazol-3(2H)-yl)malonate

• IUPAC Name: dibutyl 2-(6-nitro-2-oxo-1,3-benzothiazol-3-yl)propanedioate
• InChI: InChI=1S/C18H22N2O7S/c1-3-5-9-26-16(21)15(17(22)27-10-6-4-2)19-13-8-7-12(20(24)25)11-14(13)28-18(19)23/h7-8,11,15H,3-6,9-10H2,1-2H3
• InChI Key: CQPAAMXWYXVLLK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C(C(=O)OCCCC)N1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=O
• Molecular Formula: C18H22N2O7S
• Molecular Weight: 410.4 g/mol

Description

Dibutyl (6-nitro-2-oxo-1,3-benzothiazol-3(2H)-yl)malonate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the benzothiazole family and has been synthesized through different methods.

Mechanism of Action

The mechanism of action of dibutyl (6-nitro-2-oxo-1,3-benzothiazol-3(2H)-yl)malonate is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes involved in tumor growth and inflammation. It may also disrupt the membrane integrity of microorganisms, leading to their death.
Biochemical and physiological effects:
Dibutyl (6-nitro-2-oxo-1,3-benzothiazol-3(2H)-yl)malonate has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the production of pro-inflammatory cytokines. It has also been shown to have antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using dibutyl (6-nitro-2-oxo-1,3-benzothiazol-3(2H)-yl)malonate in lab experiments is its broad range of activities. It has been shown to have anti-tumor, anti-inflammatory, and anti-microbial activities, making it a versatile compound for research. However, one of the limitations is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on dibutyl (6-nitro-2-oxo-1,3-benzothiazol-3(2H)-yl)malonate. One direction is to further investigate its anti-tumor activity and its potential use in cancer therapy. Another direction is to explore its use in the development of OLEDs. Additionally, more research is needed to fully understand its mechanism of action and its potential toxicity.

Synthesis Methods

Dibutyl (6-nitro-2-oxo-1,3-benzothiazol-3(2H)-yl)malonate can be synthesized through a multistep reaction. The first step involves the synthesis of 6-nitrobenzothiazole, which is then reacted with diethyl malonate in the presence of sodium ethoxide to obtain the corresponding malonic ester. The final step involves the reaction of the malonic ester with dibutyl chloromalonate in the presence of triethylamine to obtain dibutyl (6-nitro-2-oxo-1,3-benzothiazol-3(2H)-yl)malonate.

Scientific Research Applications

Dibutyl (6-nitro-2-oxo-1,3-benzothiazol-3(2H)-yl)malonate has been extensively studied for its potential applications in various fields. It has been shown to have anti-tumor, anti-inflammatory, and anti-microbial activities. It has also been studied for its potential use in organic light-emitting diodes (OLEDs) due to its fluorescence properties.